Cas no 56432-91-8 (2-(adamantan-1-yl)ethanethioamide)
56432-91-8 structure
Product Name:2-(adamantan-1-yl)ethanethioamide
CAS No:56432-91-8
MF:C12H19NS
MW:209.350961923599
CID:4039201
PubChem ID:12233329
Update Time:2025-04-22
2-(adamantan-1-yl)ethanethioamide Chemical and Physical Properties
Names and Identifiers
-
- Tricyclo[3.3.1.13,7]decane-1-ethanethioamide
- 2-(adamantan-1-yl)ethanethioamide
- 56432-91-8
- SCHEMBL11781366
- EN300-1833877
- 1-adamantylthioacetamide
-
- Inchi: InChI=1S/C12H19NS/c13-11(14)7-12-4-8-1-9(5-12)3-10(2-8)6-12/h8-10H,1-7H2,(H2,13,14)
- InChI Key: UXLFAOGOQWHERR-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 209.12382078Da
- Monoisotopic Mass: 209.12382078Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 58.1Ų
2-(adamantan-1-yl)ethanethioamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1833877-0.05g |
2-(adamantan-1-yl)ethanethioamide |
56432-91-8 | 0.05g |
$707.0 | 2023-09-19 | ||
| Enamine | EN300-1833877-0.1g |
2-(adamantan-1-yl)ethanethioamide |
56432-91-8 | 0.1g |
$741.0 | 2023-09-19 | ||
| Enamine | EN300-1833877-0.25g |
2-(adamantan-1-yl)ethanethioamide |
56432-91-8 | 0.25g |
$774.0 | 2023-09-19 | ||
| Enamine | EN300-1833877-0.5g |
2-(adamantan-1-yl)ethanethioamide |
56432-91-8 | 0.5g |
$809.0 | 2023-09-19 | ||
| Enamine | EN300-1833877-1.0g |
2-(adamantan-1-yl)ethanethioamide |
56432-91-8 | 1g |
$1014.0 | 2023-06-03 | ||
| Enamine | EN300-1833877-2.5g |
2-(adamantan-1-yl)ethanethioamide |
56432-91-8 | 2.5g |
$1650.0 | 2023-09-19 | ||
| Enamine | EN300-1833877-5.0g |
2-(adamantan-1-yl)ethanethioamide |
56432-91-8 | 5g |
$2940.0 | 2023-06-03 | ||
| Enamine | EN300-1833877-10.0g |
2-(adamantan-1-yl)ethanethioamide |
56432-91-8 | 10g |
$4360.0 | 2023-06-03 | ||
| Enamine | EN300-1833877-1g |
2-(adamantan-1-yl)ethanethioamide |
56432-91-8 | 1g |
$842.0 | 2023-09-19 | ||
| Enamine | EN300-1833877-5g |
2-(adamantan-1-yl)ethanethioamide |
56432-91-8 | 5g |
$2443.0 | 2023-09-19 |
2-(adamantan-1-yl)ethanethioamide Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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